Cas no 1805349-97-6 (3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1805349-97-6
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 4854326
• Update Time: 2025-06-08

3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4F2N4O2/c8-6(9)5-3(2-10)1-4(11)7(12-5)13(14)15/h1,6H,11H2
• InChI Key： JVKUJFUGRJYYFF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=C([N+](=O)[O-])N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1.3
• Topological Polar Surface Area: 109

Additional information on 3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine

Introduction to 3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805349-97-6)

3-Amino-5-cyano-6-(difluoromethyl)-2-nitropyridine, with the chemical formula C₈H₄F₂N₅O₂, is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. This compound is characterized by its intricate molecular structure, which includes multiple functional groups such as amino, cyano, difluoromethyl, and nitro. These groups contribute to its unique reactivity and make it a valuable building block for synthesizing more complex molecules.

The CAS No. 1805349-97-6 assigned to this compound ensures its unique identification and facilitates its use in various scientific applications. Its molecular structure, featuring a pyridine core with substitutions at the 3rd, 5th, 6th, and 2nd positions, makes it a focal point for researchers exploring novel synthetic pathways and biological activities.

In recent years, the demand for specialized heterocyclic compounds like 3-amino-5-cyano-6-(difluoromethyl)-2-nitropyridine has surged due to their potential applications in drug discovery. The presence of electron-withdrawing groups such as the cyano and nitro substituents enhances the electrophilicity of the pyridine ring, making it an attractive scaffold for further functionalization. This property is particularly useful in designing molecules that interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its role in developing new pharmaceuticals. Researchers have leveraged its structural features to create derivatives with enhanced pharmacological properties. For instance, the amino group can be further modified to introduce various pharmacophores, while the difluoromethyl group is known to improve metabolic stability and binding affinity. These attributes make 3-amino-5-cyano-6-(difluoromethyl)-2-nitropyridine a cornerstone in medicinal chemistry.

The agrochemical industry has also shown significant interest in this compound. Its structural motifs are found to be effective in designing novel pesticides and herbicides. The combination of electron-withdrawing and electron-donating groups in its structure allows for targeted interactions with biological systems, making it a promising candidate for crop protection applications.

Recent advancements in synthetic methodologies have further expanded the utility of 3-amino-5-cyano-6-(difluoromethyl)-2-nitropyridine. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of diverse functional groups at specific positions on the pyridine ring. These methods have not only streamlined the synthesis of this compound but also opened new avenues for exploring its derivatives.

The biological activity of this compound has been extensively studied in recent years. Researchers have identified several potential applications based on its interaction with biological targets. For example, derivatives of this compound have shown promise in inhibiting certain enzymes involved in cancer pathways. The precise arrangement of functional groups on its molecular framework allows for selective binding to these targets, making it a valuable tool in drug discovery.

The synthesis of 3-amino-5-cyano-6-(difluoromethyl)-2-nitropyridine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced spectroscopic techniques such as NMR and mass spectrometry has been crucial in monitoring these reactions and confirming the structural integrity of intermediates. These methodologies ensure that researchers obtain high-quality material suitable for further applications.

In conclusion, 3-amino-5-cyano-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805349-97-6) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for scientists exploring new synthetic pathways and biological activities. As research continues to uncover new applications for this compound, its importance in advancing scientific discovery is set to grow even further.